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Compound of Interest

Compound Name:
2-Amino-5,6-

dichlorobenzothiazole

CAS No.: 24072-75-1

Cat. No.: B1582228

Get Quote

2-Amino-5,6-dichlorobenzothiazole is a chlorinated heterocyclic organic compound that has

garnered significant attention within medicinal chemistry and materials science.[1] As a

derivative of the 2-aminobenzothiazole core, it serves as a crucial building block, or synthon,

for the creation of more complex molecules.[1][2] The benzothiazole moiety itself is a privileged

scaffold, known to impart a wide range of biological activities to molecules that contain it,

including anticancer, antifungal, antibacterial, and anti-inflammatory properties.[2][3] The

specific inclusion of 5,6-dichloro substituents on the benzene ring modulates the electronic and

lipophilic properties of the molecule, offering a unique starting point for synthetic chemists to

fine-tune the pharmacological profile of target compounds. This guide provides a

comprehensive overview of its properties, synthesis, reactivity, and applications, with a focus

on its role as a key intermediate in the development of novel therapeutics and functional

materials.[4]

Physicochemical and Spectroscopic Properties
The precise characterization of 2-Amino-5,6-dichlorobenzothiazole is fundamental for its

application in synthesis and research. Its physical properties are well-documented, and its

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1582228#bc-rfq
https://www.benchchem.com/product/b1582228/docs?utm_src=pdf-body#introduction-the-significance-of-a-versatile-heterocyclic-scaffold
https://www.evitachem.com/product/evt-299820
https://www.evitachem.com/product/evt-299820
https://pubmed.ncbi.nlm.nih.gov/36989736/
https://pubmed.ncbi.nlm.nih.gov/36989736/
https://bsj.uobaghdad.edu.iq/cgi/viewcontent.cgi?article=1813&context=home
https://patents.google.com/patent/CN101857579A/en
https://www.benchchem.com/product/b1582228/docs?utm_src=pdf-body#introduction-the-significance-of-a-versatile-heterocyclic-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


structural features can be confirmed through various spectroscopic techniques.

Physical and Chemical Properties
The key quantitative data for this compound are summarized in the table below, providing a

quick reference for experimental planning.

Property Value Source(s)

CAS Number 24072-75-1 [5][6]

Molecular Formula C₇H₄Cl₂N₂S [5][6]

Molecular Weight 219.09 g/mol [5][6]

Appearance
White to light yellow solid or

powder
[7][8][9]

Melting Point 175-180 °C [5][8]

Boiling Point
379.7 °C at 760 mmHg

(Predicted)
[5][8]

Density 1.654 g/cm³ (Predicted) [5][8]

Flash Point 183.5 °C [5][9]

Water Solubility <0.1 g/100 mL at 17 °C [5][8]

pKa 2.79 ± 0.10 (Predicted) [8]

Spectroscopic Data
Spectroscopic analysis is essential for confirming the identity and purity of 2-Amino-5,6-
dichlorobenzothiazole after synthesis or before use as a reactant.

¹H-NMR (400MHz, CD₃OD): δ 7.89 (s, 1H), 7.55 (s, 1H).[8] This proton NMR data indicates

the presence of two distinct protons on the aromatic benzene ring, consistent with the 5,6-

dichloro substitution pattern.

Mass Spectrometry (LCMS-ESI): m/z 219.0 (M+H)⁺.[8] This confirms the molecular weight of

the protonated molecule.
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Synthesis and Mechanistic Insight
The synthesis of 2-Amino-5,6-dichlorobenzothiazole is most effectively achieved through the

oxidative cyclization of a substituted aniline precursor. This approach is favored for its efficiency

and atom economy.

Primary Synthetic Pathway: Oxidative Cyclization
The predominant method involves the reaction of 3,4-dichloroaniline with a thiocyanate source,

such as ammonium thiocyanate (NH₄SCN), in the presence of an oxidizing agent like bromine.

[1] The key mechanistic step is the electrophilic thiocyanation of the aniline at the ortho position

relative to the amino group, followed by an intramolecular cyclization to form the thiazole ring.

[1] Recent advancements have focused on developing more environmentally friendly and

efficient protocols, such as one-pot methods utilizing ionic liquids as both the solvent and

catalyst.[4]

Reactants Reaction Conditions

3,4-Dichloroaniline

One-Pot Reaction
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(NH4SCN)
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(e.g., Bromine or

N-Bromosuccinimide)
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(Solvent & Catalyst)

 Medium

Temperature:
80-110 °C
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2-Amino-5,6-dichlorobenzothiazole

 Oxidative Cyclization
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Caption: One-pot synthesis workflow for 2-Amino-5,6-dichlorobenzothiazole.
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Experimental Protocol: One-Pot Synthesis in Ionic
Liquid
This protocol is adapted from a patented green chemistry approach that emphasizes efficiency

and reduced environmental impact.[4]

Reactor Setup: To an acidic ionic liquid (e.g., [HSO₃-bmim]HSO₄) in a suitable reaction

vessel, add 3,4-dichloroaniline, ammonium thiocyanate, and N-bromosuccinimide (NBS).

The ionic liquid serves as both the reaction medium and a catalyst.[4]

Reaction Execution: Heat the mixture to a temperature between 80-110 °C.[4] The causality

here is that elevated temperatures are required to overcome the activation energy for both

the electrophilic substitution and the subsequent cyclization steps.

Monitoring: Track the progress of the reaction using Thin-Layer Chromatography (TLC) until

the starting material (3,4-dichloroaniline) is consumed.

Work-up and Isolation: Upon completion, cool the reaction mixture. The product can be

precipitated by adding water and then collected by filtration.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent (e.g., ethanol) to yield the final, high-purity 2-Amino-5,6-dichlorobenzothiazole.

The ionic liquid can often be recovered and reused, adding to the economic and

environmental viability of the process.[4]

Characterization: Confirm the identity and purity of the final product using NMR and MS

analysis, comparing the results with established data.[8]

Reactivity and Applications in Drug Discovery
The utility of 2-Amino-5,6-dichlorobenzothiazole stems from the reactivity of its primary

amino group (-NH₂) and the inherent biological relevance of the benzothiazole core. It is a key

intermediate in the synthesis of pharmaceuticals, agrochemicals, and disperse dyes.[1][4][10]

Chemical Reactivity
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The exocyclic amino group is nucleophilic and can readily undergo a variety of chemical

transformations, including:

Acylation: Reaction with acid chlorides or anhydrides to form amides.

Schiff Base Formation: Condensation with aldehydes or ketones.

Diazotization: Reaction with nitrous acid to form a diazonium salt, which is a versatile

intermediate for introducing other functional groups or for use in azo coupling reactions to

create dyes.[10][11]

These reactions allow for the elaboration of the core structure, enabling chemists to build

libraries of compounds for screening in drug discovery programs. For instance, derivatives

have been synthesized to act as antifungal and antitumor agents.[2][12][13]
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Caption: Reactivity and application pathways of the title compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://shubhamspecialty.com/2-amino-5-6-6-7-dichlorobenzothiazole/
https://www.pharmaceutical-tech.com/products/shubham-specialty-products/2-amino-5-6-6-7-dichlorobenzothiazole
https://pubmed.ncbi.nlm.nih.gov/36989736/
https://www.researchgate.net/figure/Scheme-2-Synthesis-path-for-2-amino-5-chlorobenzothiazol-derivatives-2-10_fig1_373237788
https://repository.uobaghdad.edu.iq/articles/bsj-8318
https://www.benchchem.com/product/b1582228/docs?utm_src=pdf-body-img#introduction-the-significance-of-a-versatile-heterocyclic-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role in Anticancer and Antifungal Drug Design
The 2-aminobenzothiazole scaffold is a well-established pharmacophore in oncology.[2] It is

found in compounds that inhibit a variety of protein kinases, which are critical targets in cancer

therapy. The 5,6-dichloro substitution pattern on this specific intermediate can enhance binding

affinity to target proteins through halogen bonding or by modifying the molecule's overall

physicochemical properties to improve cell permeability and metabolic stability. Similarly,

derivatives have shown promising antifungal activity, suggesting its potential as a starting point

for developing new treatments for infectious diseases.[13][14]

Safety, Handling, and Storage
As with any laboratory chemical, proper handling and storage of 2-Amino-5,6-
dichlorobenzothiazole are paramount to ensure safety.

Hazard Identification
According to safety data sheets, this compound is classified as harmful and an irritant.[15][16]

H302: Harmful if swallowed.[15][16]

H312: Harmful in contact with skin.[15]

H319: Causes serious eye irritation.[15][16]

H332: Harmful if inhaled.[15]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of dust.[16]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[16]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Wash hands

thoroughly after handling.[16][17]
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Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[16]

General Hygiene: Do not eat, drink, or smoke when using this product.[15][16]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[17] Some suppliers

recommend storage at 2-8°C, protected from light.[8]

Conclusion
2-Amino-5,6-dichlorobenzothiazole (CAS: 24072-75-1) is more than a mere chemical

intermediate; it is a strategically functionalized building block that provides a reliable entry point

into the synthesis of diverse and biologically active compounds. Its well-defined

physicochemical properties, established synthetic routes, and versatile reactivity make it an

invaluable tool for professionals in drug discovery, medicinal chemistry, and materials science.

By understanding its core characteristics and handling requirements, researchers can

effectively leverage this scaffold to develop next-generation therapeutics and innovative

chemical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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